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For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Atreleuton-d4. The following procedural guidance is designed to ensure the safety of
laboratory personnel and the integrity of your research.

Hazard Identification and Safety Summary

Atreleuton-d4, a deuterated analog of the 5-lipoxygenase inhibitor Atreleuton, should be
handled with care in a laboratory setting. The primary known hazard associated with the non-
deuterated form, Atreleuton, is that it is harmful if swallowed.

Table 1: GHS Hazard Information for Atreleuton

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, Oral ) H302: Harmful if
GHSO07 Warning

(Category 4) swallowed

Source: Sigma-Aldrich, PubChem|[1][2]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling Atreleuton-d4.

Table 2: Recommended Personal Protective Equipment for Handling Atreleuton-d4

PPE Category Item Specification Rationale

Nitrile or other )
) ) ) To prevent skin
Hand Protection Gloves chemically resistant
contact.
gloves.

Safety Glasses with
Eye Protection Side Shields or ANSI Z87.1 certified.
Goggles

To protect eyes from

dust and splashes.

To protect skin and
) Standard laboratory )
Body Protection Laboratory Coat . clothing from
coat.
contamination.

Use in a well-
ventilated area. A dust
) ) Not generally required  mask may be To avoid inhalation of
Respiratory Protection » ]
for small quantities. considered for dust.
handling larger

quantities of powder.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for the safe handling of Atreleuton-d4.

Preparation and Weighing

o Designated Area: Conduct all handling of solid Atreleuton-d4 in a designated area, such as
a chemical fume hood or a balance enclosure, to contain any airborne particles.

o Pre-Handling Check: Before handling, ensure all necessary PPE is donned correctly.
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» Weighing: If weighing the solid, use a tared weigh boat or paper. Handle with care to avoid
generating dust.

o Spill Prevention: Keep the container of Atreleuton-d4 closed when not in use.

Dissolution
e Solvent Selection: Atreleuton is soluble in DMSO (10 mg/mL) and methanol.[1][3]

e Procedure: Add the solvent to the vessel containing the weighed Atreleuton-d4. Cap the
vessel and mix gently by vortexing or inversion until fully dissolved.

Storage

e Solid Compound: Store the solid Atreleuton-d4 at 2-8°C.[1]

¢ Solutions: For stock solutions, it is recommended to store them in tightly sealed vials. When
stored at -20°C, use within one month; for storage at -80°C, use within six months.[3] Avoid
repeated freeze-thaw cycles.[3]

Disposal Plan

Proper disposal of Atreleuton-d4 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

e Solid Waste: Unused solid Atreleuton-d4, contaminated weigh boats, and PPE (gloves, etc.)
should be collected in a designated, sealed hazardous waste container.

e Liquid Waste: Solutions of Atreleuton-d4 and any solvent used for rinsing should be
collected in a designated, sealed hazardous liquid waste container. Do not pour down the
drain.

Disposal Procedure

o Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical
name "Atreleuton-d4".
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e Collection: Follow your institution's guidelines for the collection and disposal of chemical
waste. Contact your institution's Environmental Health and Safety (EHS) department for

specific instructions.

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points in the safe handling and
disposal of Atreleuton-d4.
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Workflow for Handling Atreleuton-d4
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Caption: A flowchart outlining the procedural steps for the safe handling and disposal of
Atreleuton-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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